Cas no 10463-10-2 (Benzene,1,2,3,4,5-pentachloro-6-ethoxy-)

Benzene,1,2,3,4,5-pentachloro-6-ethoxy- structure
10463-10-2 structure
Product Name:Benzene,1,2,3,4,5-pentachloro-6-ethoxy-
CAS No:10463-10-2
MF:C8H5Cl5O
MW:294.389697790146
CID:165700
PubChem ID:82642
Update Time:2025-04-19

Benzene,1,2,3,4,5-pentachloro-6-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2,3,4,5-pentachloro-6-ethoxy-
    • Benzene, pentachloro, ethoxy-
    • 1,2,3,4,5-pentachloro-6-ethoxybenzene
    • YXNDWTIYDLVODL-UHFFFAOYSA-N
    • PENTACHLOROPHENOL ETHYL ETHER
    • NSC202950
    • Benzene, pentachloroethoxy-
    • PHENETOLE, 2,3,4,5,6-PENTACHLORO-
    • NSC-202950
    • PENTACHLOROETHOXYBENZENE
    • NSC 202950
    • 10463-10-2
    • BENZENE, 1,2,3,4,5-PENTACHLORO-6-ETHOXY-
    • 2,3,4,5,6-PENTACHLOROPHENETOLE
    • Pentachlorophenetole
    • C6394593GV
    • monoethoxypentachlorobenzene
    • Q27275236
    • DTXSID00146619
    • SCHEMBL12232724
    • UNII-C6394593GV
    • Inchi: 1S/C8H5Cl5O/c1-2-14-8-6(12)4(10)3(9)5(11)7(8)13/h2H2,1H3
    • InChI Key: YXNDWTIYDLVODL-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C(C=1OCC)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 291.87855
  • Monoisotopic Mass: 291.878
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2
  • XLogP3: 5.4

Experimental Properties

  • Density: 1.551
  • Boiling Point: 335.4°Cat760mmHg
  • Flash Point: 128.4°C
  • Refractive Index: 1.567
  • PSA: 9.23
  • LogP: 5.35230
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